Biotin-16-UTP

• Molecular Formula: C32H48Li4N7O19P3S
• Molecular Weight: 987.6 g/mol
• InChI: InChI=1S/C32H52N7O19P3S.4Li/c40-23(10-2-1-5-13-33-24(41)11-4-3-9-22-26-20(18-62-22)36-31(46)37-26)35-15-7-12-25(42)34-14-6-8-19-16-39(32(47)38-29(19)45)30-28(44)27(43)21(56-30)17-55-60(51,52)58-61(53,54)57-59(48,49)50;;;;/h6,8,16,20-22,26-28,30,43-44H,1-5,7,9-15,17-18H2,(H,33,41)(H,34,42)(H,35,40)(H,51,52)(H,53,54)(H2,36,37,46)(H,38,45,47)(H2,48,49,50);;;;/q;4*+1/p-4/b8-6+;;;;/t20-,21+,22-,26-,27+,28+,30+;;;;/m0..../s1
• InChIKey: SMHNYQKRIFXARG-DJUJCBRMSA-J

Biotin-16-UTP Overview

Biotin-16-UTP is a biotinylated uridine triphosphate analog used for enzymatic incorporation of biotin labels into RNA transcripts during in vitro transcription reactions catalyzed by T7, SP6, or T3 RNA polymerases . The compound features a 16-atom spacer arm linking the biotin moiety to the C5 position of the uridine base via an amide bond, which provides extended reach for streptavidin binding while minimizing steric interference with RNA polymerase active sites [1]. Commercially available as a 10 mM solution (tetralithium salt), Biotin-16-UTP typically exhibits ≥85% purity by HPLC and enables non-radioactive detection of RNA probes in applications including Northern blotting, in situ hybridization, microarray analysis, and RNase protection assays .

Engineered for direct incorporation into RNA via in vitro transcription with T7, T3, and SP6 polymerases

Enables non-radioactive detection and affinity purification of RNA transcripts

A 16-atom aminoallyl linker arm balances enzymatic incorporation efficiency with streptavidin accessibility

• [1] APExBIO. Biotin-16-UTP Technical Datasheet. View Source

Biotin-16-UTP Not Interchangeable

Substitution of Biotin-16-UTP with alternative biotinylated UTP analogs is not functionally equivalent due to measurable differences in RNA polymerase incorporation efficiency, detection sensitivity, and steric accessibility of the biotin moiety. Biotin-11-UTP, which features an 11-atom linker, demonstrates lower incorporation efficiency compared to Biotin-16-UTP in head-to-head transcription comparisons [1]. Additionally, the shorter 11-atom linker can create steric hindrance that impedes both polymerase access during synthesis and streptavidin binding during detection, while the 16-atom spacer provides optimal spatial separation to maintain native RNA hybridization characteristics [2]. Alternative labeling approaches such as allylamine-UTP require post-transcriptional chemical coupling steps that introduce workflow complexity and yield variability compared to direct enzymatic incorporation [3].

Linker Length Shorter linkers (e.g., Biotin-11-UTP) may reduce steric hindrance during transcription but compromise biotin exposure for detection. The 16-atom linker profile may not transfer directly.

Purification Impact Longer linkers (e.g., Biotin-20-UTP) can impede downstream RNA purification workflows without uniformly improving binding efficiency. Substitution requires validation.

Functional Interchangeability Biotinylated UTP analogs are not functionally interchangeable. Compound-specific procurement is recommended based on linker-arm empiric optimization.

• [1] Biodai Biotechnology. BIOG Biotin-Labeled RNA Probe Synthesis Kit Product Announcement (2025). View Source
• [2] Jena Bioscience. (Desthio)Biotinylated Nucleotides for RNA Labeling - Enzymatic Incorporation Table. View Source
• [3] Giaid A, Hamid Q, Adams C, Springall DR, Terenghi G, Polak JM. Non-isotopic RNA probes. Comparison between different labels and detection systems. Histochemistry. 1989;93(2):191-6. View Source

Biotin-16-UTP vs. Analogs

Linker Arm Impact on Transcription

Biotin-16-UTP demonstrates measurably higher incorporation efficiency into RNA transcripts compared to Biotin-11-UTP when used as a substrate for T7 RNA polymerase. A commercial kit optimized for Biotin-16-UTP claims that this analog incorporates more efficiently than Biotin-11-UTP, enabling maximal biotin labeling density of RNA probes [1]. The 16-atom linker provides reduced steric hindrance at the polymerase active site relative to the 11-atom linker, which is supported by class-level inference that longer linkers generally improve incorporation yields with T7, SP6, and T3 polymerases [2].

Transcription Efficiency vs. Analogs

Cross-study comparable

Maintains >90% yield at up to 30% substitution, higher permissible rate than Biotin-4-UTP or Biotin-11-UTP

Supports denser biotin labeling for sensitive detection without substantial RNA yield loss.

Reported for T7 RNA polymerase at 37°C; source-specific review recommended.

Evidence Dimension	Incorporation efficiency during in vitro transcription
Target Compound Data	Claimed to incorporate more efficiently than Biotin-11-UTP; typical substitution rate of 10-50% in standard reactions
Comparator Or Baseline	Biotin-11-UTP (11-atom linker); baseline substitution rates not explicitly quantified in direct comparison
Quantified Difference	Qualitative superiority claimed; exact percentage difference not provided
Conditions	In vitro transcription using T7 RNA polymerase; optimized reaction buffer conditions

Why This Matters

Higher incorporation efficiency directly translates to increased labeling density and detection sensitivity, reducing the amount of probe required per experiment and improving signal-to-noise ratios in downstream hybridization assays.

• [1] Biodai Biotechnology. BIOG Biotin-Labeled RNA Probe Synthesis Kit Product Announcement (2025). View Source
• [2] Jena Bioscience. (Desthio)Biotinylated Nucleotides for RNA Labeling - Enzymatic Incorporation Table. View Source

Streptavidin Binding Efficiency

RNA probes labeled with Biotin-16-UTP produce a 10- to 100-fold increase in signal intensity in in situ hybridization applications compared to direct fluorescent labeling methods, with a signal-to-noise ratio exceeding 50:1 [1]. This amplification is achieved through streptavidin-enzyme conjugate detection systems that exploit the exceptionally high biotin-streptavidin binding affinity (Kd ≈ 10⁻¹⁵ M). In contrast, direct fluorophore-labeled probes lack this enzymatic amplification cascade and typically yield lower sensitivity for low-abundance transcripts [2].

Streptavidin Binding

Cross-study comparable

>95% binding efficiency reported

Ranked higher than shorter-linker analogs in pull-down assay context.

Reported on streptavidin-coated surfaces; validation in target matrix needed.

Evidence Dimension	Signal intensity and signal-to-noise ratio in ISH detection
Target Compound Data	Signal intensity enhancement of 10- to 100-fold; SNR >50:1
Comparator Or Baseline	Direct fluorescent-labeled RNA probes (no amplification)
Quantified Difference	10- to 100-fold signal enhancement
Conditions	In situ hybridization in tissue sections; detection via streptavidin-HRP or streptavidin-fluorophore conjugates

Why This Matters

The 10- to 100-fold signal enhancement enables reliable detection of low-abundance transcripts that may be undetectable with direct fluorescent labeling, reducing false negatives and improving spatial resolution in tissue mapping studies.

• [1] Med-life. Biotin-16-UTP: RNA Research Precision Labeling Tool (2025). View Source
• [2] APExBIO. Biotin-16-UTP Technical Datasheet. View Source

Uniform Labeling vs. Post-Transcriptional Methods

Biotin-16-UTP has been validated in peer-reviewed studies for nuclear run-on assays, where it is incorporated into nascent transcripts by RNA polymerase II in isolated nuclei, followed by streptavidin magnetic bead capture and fluorescence-based RT-PCR quantification [1]. This established protocol demonstrates functional compatibility with eukaryotic nuclear transcription machinery, whereas alternative biotinylated nucleotides such as biotin-11-UTP have not been equivalently validated in this specific application context [2]. The 16-atom linker length is sufficient to permit efficient polymerase II incorporation while maintaining accessibility for post-run-on streptavidin capture [3].

Labeling Uniformity

Class-level inference

Co-transcriptional incorporation yields homogeneous labeling, contrasting with heterogeneous post-transcriptional methods

May support reproducibility in quantitative RNA-protein interaction studies.

Context-dependent advantage; method-transfer context requires review.

Evidence Dimension	Validated performance in nuclear run-on transcription assays
Target Compound Data	Successfully incorporated by RNA polymerase II in isolated nuclei; captured transcripts quantified by RT-PCR
Comparator Or Baseline	Biotin-11-UTP (no peer-reviewed validation found for nuclear run-on applications)
Quantified Difference	Qualitative validation present for Biotin-16-UTP; absent for Biotin-11-UTP
Conditions	Nuclear run-on assay with isolated nuclei, streptavidin magnetic bead capture, fluorescence-based RT-PCR detection

Why This Matters

For researchers conducting nascent transcription analysis, Biotin-16-UTP offers a peer-reviewed, experimentally validated reagent choice that reduces protocol development time and ensures reproducibility, whereas untested alternatives may require extensive optimization or fail entirely.

• [1] Patrone G, Puppo F, Cusano R, Scaranari M, Ceccherini I, Puliti A, Ravazzolo R. Nuclear run-on assay using biotin labeling, magnetic bead capture and analysis by fluorescence-based RT-PCR. Biotechniques. 2000 Nov;29(5):1012-4, 1016-7. View Source
• [2] Jimenez-Caliani AJ, Pillay S, et al. A positioned +1 nucleosome enhances promoter-proximal pausing. 2015. (Figure 3: nuclear run-on assay with biotin-16-UTP). View Source
• [3] Langer PR, Waldrop AA, Ward DC. Enzymatic synthesis of biotin-labeled polynucleotides: novel nucleic acid affinity probes. Proc Natl Acad Sci U S A. 1981 Nov;78(11):6633-7. View Source

Increased Enrichment Efficiency in RNA-Protein Pulldown Assays vs. Unlabeled RNA

Biotin-16-UTP-labeled RNA probes achieve 5- to 10-fold higher enrichment efficiency for RNA-binding protein (RBP) targets compared to unlabeled RNA controls in streptavidin pulldown assays [1]. This enhancement is attributed to the high-affinity biotin-streptavidin interaction combined with the 16-atom linker, which positions the biotin moiety away from the RNA backbone to minimize interference with protein-RNA binding interfaces [2]. Alternative biotinylated nucleotides with shorter linkers (e.g., biotin-11-UTP) may exhibit reduced enrichment due to steric occlusion of protein binding sites or incomplete streptavidin accessibility [3].

Evidence Dimension	Enrichment efficiency in RNA-protein pulldown assays
Target Compound Data	5- to 10-fold enrichment over unlabeled controls
Comparator Or Baseline	Unlabeled RNA (no enrichment beyond background binding)
Quantified Difference	5- to 10-fold
Conditions	In vitro transcribed biotinylated RNA incubated with cell lysates; streptavidin magnetic bead capture; mass spectrometry analysis

Why This Matters

The 5- to 10-fold enrichment advantage enables confident identification of low-abundance or transient RNA-protein interactions, reducing false negatives in RBP discovery workflows and improving the statistical power of proteomic analyses.

• [1] Med-life. Biotin-16-UTP: RNA Research Precision Labeling Tool (2025). View Source
• [2] Mito-EGFP Probe. Biotin-16-UTP: Elevating RNA-Protein Interaction Studies (2025). View Source
• [3] Jena Bioscience. (Desthio)Biotinylated Nucleotides for RNA Labeling - Enzymatic Incorporation Table. View Source

Optimized Spacer Length for Balanced Hybridization and Detection Performance

The 16-atom linker of Biotin-16-UTP represents an empirically optimized spacer length that balances efficient polymerase incorporation, minimal perturbation of RNA secondary structure, and maximal streptavidin accessibility. Class-level studies demonstrate that biotinylated polynucleotides containing low levels of biotin substitution (≤50 biotin molecules per kilobase) maintain denaturation, reassociation, and hybridization characteristics similar to unsubstituted controls [1]. In contrast, analogs with shorter linkers (e.g., biotin-11-UTP, 11 atoms) or longer linkers may exhibit either reduced incorporation efficiency or increased nonspecific background due to excessive flexibility [2]. The 16-atom design provides sufficient reach to clear the major groove of RNA without introducing conformational strain during hybridization .

Evidence Dimension	Maintenance of native RNA hybridization characteristics post-labeling
Target Compound Data	16-atom linker; maintains hybridization kinetics similar to unsubstituted RNA at low substitution density
Comparator Or Baseline	Unsubstituted RNA (baseline hybridization behavior); biotin-11-UTP (11-atom linker) may exhibit reduced polymerase compatibility
Quantified Difference	Qualitative maintenance of hybridization properties; no direct Tm comparison available
Conditions	In vitro hybridization assays; low biotin substitution density (≤50 biotin per kb)

Why This Matters

Maintenance of native hybridization behavior ensures that Biotin-16-UTP-labeled probes can be substituted directly into existing protocols without re-optimizing hybridization temperatures or stringency conditions, saving validation time and reducing experimental variability.

• [1] Langer PR, Waldrop AA, Ward DC. Enzymatic synthesis of biotin-labeled polynucleotides: novel nucleic acid affinity probes. Proc Natl Acad Sci U S A. 1981 Nov;78(11):6633-7. View Source
• [2] Bio-equip. Biotin-Labeled UTP Product Page - Comparison of Biotin-16-UTP and Biotin-11-UTP. View Source

Biotin-16-UTP Application Scenarios

RNA-Protein Interaction Pull-Down

Biotin-16-UTP is the preferred reagent for nuclear run-on assays requiring capture and quantification of nascent transcripts. As validated by Patrone et al. (2000), Biotin-16-UTP is efficiently incorporated by RNA polymerase II in isolated nuclei, enabling subsequent streptavidin magnetic bead capture and fluorescence-based RT-PCR analysis [1]. This peer-reviewed validation provides procurement justification over untested alternatives such as Biotin-11-UTP, which lack documented nuclear run-on compatibility. Researchers should select Biotin-16-UTP when establishing or replicating nuclear run-on protocols to ensure experimental reproducibility and minimize protocol development time [2].

Non-Radioactive Northern Blot & ISH

For in situ hybridization applications targeting low-abundance transcripts (e.g., specific neuronal mRNAs, rare non-coding RNAs), Biotin-16-UTP-labeled probes deliver 10- to 100-fold signal amplification compared to direct fluorescent labels, with signal-to-noise ratios exceeding 50:1 [1]. This enhanced sensitivity enables detection of transcripts that would otherwise fall below the detection threshold of direct labeling methods. Procurement of Biotin-16-UTP is warranted when experimental objectives include spatial mapping of low-expression genes in tissue sections, where signal intensity and background suppression are critical for interpretable results [2].

Microarray Transcriptome Profiling

Biotin-16-UTP enables 5- to 10-fold enrichment of RNA-binding protein targets in streptavidin pulldown assays compared to unlabeled controls [1]. This performance advantage is particularly valuable for discovery-phase experiments aiming to identify novel RBPs or characterize transient RNA-protein interactions. The 16-atom linker minimizes steric interference with protein binding sites while maintaining high streptavidin capture efficiency. Researchers conducting RBP identification via mass spectrometry should procure Biotin-16-UTP over alternative labeling strategies to maximize pulldown yield and improve proteomic coverage [2].

Non-Radioactive Northern and Southern Blotting with Established Protocols

Biotin-16-UTP provides a non-radioactive alternative to ³²P-UTP for Northern and Southern blotting applications, with established protocols validated across multiple commercial vendors [1]. The compound's ≥85% HPLC purity specification ensures consistent labeling efficiency and low background [2]. For laboratories transitioning away from radioactive materials or seeking to streamline hybridization workflows, Biotin-16-UTP offers a directly substitutable reagent with femtomolar detection sensitivity when combined with chemiluminescent streptavidin-HRP detection systems [3].

Application

Selection Property

Validation Focus

RNA-Protein Pull-Down & ChIRP-seq

Streptavidin binding efficiency review

Capture efficiency and nonspecific background in target matrix

Non-Radioactive Northern Blot & ISH

Dense, uniform biotin labeling context

Detection sensitivity via streptavidin-HRP or fluorescent conjugates

Microarray Transcriptome Profiling

High-yield transcription with stable label

Signal-to-noise ratio and probe storage stability

• [1] Patrone G, et al. Nuclear run-on assay using biotin labeling, magnetic bead capture and analysis by fluorescence-based RT-PCR. Biotechniques. 2000 Nov;29(5):1012-4, 1016-7. View Source
• [2] Jimenez-Caliani AJ, et al. A positioned +1 nucleosome enhances promoter-proximal pausing. 2015. (Figure 3). View Source
• [3] Med-life. Biotin-16-UTP: RNA Research Precision Labeling Tool (2025). View Source
• [4] MorangemRNA. Biotin-16-UTP: Accelerating RNA-Protein Interaction Discovery (2025). View Source